N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C23H22N2O6S/c1-14-5-8-20-18(11-14)25(2)23(26)17-12-15(6-9-19(17)31-20)24-32(27,28)16-7-10-21(29-3)22(13-16)30-4/h5-13,24H,1-4H3
• InChI Key: NCEGYLOUFIVLHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)OC)OC)C(=O)N2C
• Molecular Formula: C23H22N2O6S
• Molecular Weight: 454.5 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H22N2O6S and its molecular weight is 454.5. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Biological Activity

• A study by Sapegin et al. (2018) discovered a novel class of [1,4]oxazepine-based primary sulfonamides exhibiting strong inhibition of human carbonic anhydrases, which are therapeutically relevant. This finding suggests potential applications in targeting these enzymes for therapeutic purposes (Sapegin et al., 2018).
• In another research, González-Álvarez et al. (2013) studied mixed-ligand copper(II)-sulfonamide complexes and their effect on DNA binding and cleavage. This research provides insights into potential applications in genotoxicity and anticancer activity (González-Álvarez et al., 2013).

Antimicrobial and Antifungal Applications

• Research by Kumar et al. (2016) focused on the anti-bacterial potential of certain sulfonamides, revealing their potency against various Gram-negative and Gram-positive strains (Kumar et al., 2016).
• Zareef et al. (2007) synthesized compounds that showed significant antifungal and anti-HIV activities, suggesting their potential in treating these infections (Zareef et al., 2007).

Structural and Chemical Analysis

• A study by Kumar et al. (2018) focused on the synthesis and characterization of quinazoline sulfonamide derivatives, providing important structural insights into this class of compounds (Kumar et al., 2018).
• Mlostoń and Heimgartner (2007) explored the reaction of dimethoxycarbene with imine moieties, contributing to the understanding of chemical reactivity and interactions involving similar compounds (Mlostoń & Heimgartner, 2007).